N-(1-Cyanocyclopropyl)-3-methyl-4-pyrazol-1-ylbenzamide

• IUPAC Name: N-(1-cyanocyclopropyl)-3-methyl-4-pyrazol-1-ylbenzamide
• InChI: InChI=1S/C15H14N4O/c1-11-9-12(14(20)18-15(10-16)5-6-15)3-4-13(11)19-8-2-7-17-19/h2-4,7-9H,5-6H2,1H3,(H,18,20)
• InChI Key: JINVELWZXPIYOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2(CC2)C#N)N3C=CC=N3
• Molecular Formula: C15H14N4O
• Molecular Weight: 266.30 g/mol
• CAS No.: 2418720-91-7

Description

“N-(1-Cyanocyclopropyl)-3-methyl-4-pyrazol-1-ylbenzamide” is a complex organic compound. It likely contains a pyrazole ring (a five-membered ring with three carbon atoms and two nitrogen atoms), a benzamide group (a benzene ring attached to a carboxamide group), and a cyanocyclopropyl group (a three-membered ring with a cyanide group attached).

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds often involve reactions such as cyanoacetylation of amines or direct N-acylation of nucleobases. These methods typically involve the reaction of various amines with cyanoacetates or carboxylic acids.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. For instance, a similar compound, 1-cyano-N-p-tolylcyclopropanecarboxamide, has been studied using X-ray diffraction, FTIR, 1H and 13C NMR spectrum, and MS.